Cas no 170492-60-1 (1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, methyl ester)

• Product Name: 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, methyl ester
• CAS No: 170492-60-1
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5263764
• Update Time: 2025-08-05

1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, methyl ester

• Inchi： 1S/C12H14N2O3/c1-17-12(16)8-3-5-10-7(6-8)2-4-9(13)11(15)14-10/h3,5-6,9H,2,4,13H2,1H3,(H,14,15)
• InChI Key： QDCZBZIEPBETFE-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C(OC)=O)C=C2CCC(N)C1=O

Additional information on 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, methyl ester

Introduction to 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, methyl ester (CAS No. 170492-60-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, methyl ester, identified by the CAS number 170492-60-1, represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Benzazepine derivatives are well-known for their broad spectrum of biological activities, including potential applications in the treatment of neurological disorders, cardiovascular diseases, and cancer. The specific substitution pattern of this compound, featuring a carboxylic acid methyl ester at the 7-position and an amino group at the 3-position, coupled with a tetrahydroquinoline scaffold, makes it a particularly interesting candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel benzazepine derivatives as pharmacological agents. The structural motif of benzazepine is known to exhibit high affinity for various biological targets, including serotonin receptors, dopamine receptors, and ion channels. The presence of the methyl ester functionality at the 7-position not only influences the solubility and metabolic stability of the compound but also provides a versatile handle for further chemical modifications. This feature has enabled researchers to explore its potential as a scaffold for drug discovery programs targeting central nervous system (CNS) disorders.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. Benzazepine derivatives have been extensively studied for their ability to interact with serotonin (5-HT) receptors, particularly 5-HT1A and 5-HT2A subtypes. The 3-amino group in this molecule is strategically positioned to engage with these receptors, suggesting that it may exhibit serotonergic activity. Preclinical studies have indicated that compounds with similar structural features can influence mood regulation and cognitive function, making them promising candidates for therapeutic applications.

Moreover, the tetrahydroquinoline core of this compound contributes to its unique pharmacophoric properties. Tetrahydroquinoline derivatives are known to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. The 2-oxo group in the tetrahydroquinoline ring further enhances its biological relevance by introducing a polar moiety that can interact with biological targets through hydrogen bonding. This structural feature is particularly important for optimizing binding affinity and selectivity.

Recent advances in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound interacts with biological targets. These studies have revealed that the methyl ester group at the 7-position plays a crucial role in stabilizing interactions with protein binding sites. Additionally, the amino group at the 3-position is positioned to form hydrogen bonds with key residues in target proteins, enhancing binding affinity. These insights have guided the design of next-generation analogs with improved pharmacological profiles.

The synthesis of 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, methyl ester involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. The synthesis typically begins with the condensation of appropriately substituted indole derivatives with carbonyl compounds to form benzazepine intermediates. Subsequent functionalization steps introduce the carboxylic acid methyl ester and amino groups at strategic positions within the molecule. These synthetic routes have been optimized to ensure scalability and reproducibility, making it feasible for large-scale production.

In terms of pharmaceutical applications, this compound has shown promise in preclinical models as a potential therapeutic agent for neurological disorders. Studies have demonstrated its ability to modulate neurotransmitter release and receptor activity in vitro and in vivo. For instance, research has indicated that it may enhance serotonin receptor binding affinity while exhibiting selectivity over other neurotransmitter systems. This selectivity is critical for minimizing side effects and improving therapeutic efficacy.

The growing interest in benzazepine derivatives has also spurred innovation in drug delivery systems. Researchers are exploring novel formulations that leverage nanotechnology to enhance bioavailability and target specificity. For example, encapsulation within liposomes or polymeric nanoparticles has been shown to improve drug delivery efficiency while reducing systemic toxicity. These advancements are particularly relevant for treating CNS disorders where blood-brain barrier penetration is a significant challenge.

Another exciting area of research involves using this compound as a tool compound for biochemical assays and target identification studies. Its well-defined structure and known biological activity make it an ideal candidate for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates or validating target mechanisms. Such studies are essential for understanding disease pathophysiology and developing more effective treatments.

The future prospects for 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, methyl ester are bright given its multifaceted biological activities and synthetic tractability. Ongoing research is focused on expanding its therapeutic applications by exploring its potential in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases like Alzheimer’s disease and Parkinson’s disease. Additionally， researchers are investigating its role in modulating immune responses and inflammation， which could open up new avenues for treating autoimmune diseases.

In conclusion，this compound represents a valuable asset in the pharmaceutical industry， offering unique structural features that make it suitable for diverse therapeutic applications。 Its potential as a lead compound or intermediate in drug discovery underscores its importance in advancing our understanding of neurological disorders。 As research continues to uncover new biological functions，the significance of benzazepine derivatives like 1H-1-Benzazepine-7-carboxylic acid，3-amino—2，3，4，5-tetrahydro—2—oxo—，methyl ester（CAS No．170492—60—1）is expected to grow even further．